Cas no 2063-40-3 (Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro-)

Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro- structure
2063-40-3 structure
Product Name:Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro-
CAS No:2063-40-3
MF:C9H4ClF5O
MW:258.572479248047
CID:249620
PubChem ID:45075657
Update Time:2025-04-19

Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoylchloride, 2,3,4,5,6-pentafluoro-
    • 3-(Pentafluorophenyl)propanoyl chloride
    • LogP
    • 2063-40-3
    • 3-(Pentafluorophenyl)propionylchloride
    • AKOS016015583
    • 3-(2,3,4,5,6-pentafluorophenyl)propanoyl chloride
    • 3-(Pentafluorophenyl)propionyl chloride
    • Benzenepropanoyl chloride, 2,3,4,5,6-pentafluoro-
    • 3-(2, 3, 4, 5, 6-pentafluorophenyl)propanoyl chloride
    • DTXSID20663075
    • Inchi: 1S/C9H4ClF5O/c10-4(16)2-1-3-5(11)7(13)9(15)8(14)6(3)12/h1-2H2
    • InChI Key: ZREZSROHRNKDMF-UHFFFAOYSA-N
    • SMILES: ClC(CCC1C(=C(C(=C(C=1F)F)F)F)F)=O

Computed Properties

  • Exact Mass: 257.98712
  • Monoisotopic Mass: 257.987
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.536
  • Boiling Point: 228.682°C at 760 mmHg
  • Flash Point: 92.104°C
  • Refractive Index: 1.451
  • PSA: 17.07
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.